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Compound of Interest

Compound Name: 3,5-Dimethyl-3-heptene

Cat. No.: B165669 Get Quote

Chemical Identification
This document pertains to the physicochemical properties of 3,5-Dimethyl-3-heptene.

IUPAC Name: 3,5-Dimethylhept-3-ene[1]

Synonyms: 3,5-Dimethyl-3-heptene

Chemical Formula: C₉H₁₈[1][2][3]

CAS Registry Number: 59643-68-4[2][3]

Physicochemical Properties
The primary physicochemical property detailed in this guide is the molecular weight of 3,5-
Dimethyl-3-heptene. The calculated molecular weight is approximately 126.24 g/mol [1][4][5].

Data Presentation: Molecular Weight Calculation
The molecular weight is computationally derived from the chemical formula (C₉H₁₈) using the

standard atomic weights of its constituent elements, Carbon (C) and Hydrogen (H). The

comprehensive calculation is summarized in the table below.
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Element Symbol Atomic Count
Standard
Atomic Weight
( g/mol )

Contribution
to Molecular
Weight ( g/mol
)

Carbon C 9 ~12.011[6][7][8] 108.099

Hydrogen H 18 ~1.008[9][10] 18.144

Total C₉H₁₈ 27 126.243

Note: Standard atomic weights are based on IUPAC recommendations and may have slight

variations depending on isotopic composition[6][11]. For conventional use, the provided values

are standard.

Determination Methodology
The molecular weight of 3,5-Dimethyl-3-heptene was determined via a computational

protocol. This in-silico method relies on the established chemical formula derived from the

compound's nomenclature and the standard atomic weights as published by the International

Union of Pure and Applied Chemistry (IUPAC). No experimental procedures were required for

this determination.

The logical workflow for this computational determination is visualized in the diagram below.
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Identify Constituent Elements
(Carbon, Hydrogen)
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(C=9, H=18)

Calculate Total Molecular Weight:
Σ (Atom Count × Atomic Weight)

Retrieve Standard Atomic Weights
(IUPAC)

C: ~12.011 g/mol
H: ~1.008 g/mol

Result:
126.243 g/mol
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Caption: Computational workflow for determining molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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